ethyl 3-(4-methoxyphenyl)-4-oxo-5-(9H-xanthene-9-carboxamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-4-oxo-5-(9H-xanthene-9-carbonylamino)thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C30H23N3O6S/c1-3-38-30(36)26-21-16-40-28(25(21)29(35)33(32-26)17-12-14-18(37-2)15-13-17)31-27(34)24-19-8-4-6-10-22(19)39-23-11-7-5-9-20(23)24/h4-16,24H,3H2,1-2H3,(H,31,34)
• InChI Key: LBYXGPOVBIHZSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)C6=CC=C(C=C6)OC
• Molecular Formula: C30H23N3O6S
• Molecular Weight: 553.6 g/mol

Description

The compound is an ester, as suggested by the “ethyl” prefix and “carboxylate” suffix. It contains a methoxyphenyl group, which is a phenyl ring with a methoxy (OCH3) substituent, and a xanthene-9-carboxamido group, which suggests the presence of a xanthene structure (a tricyclic system consisting of two benzene rings joined by a pyran ring) with a carboxamide group attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The xanthene and thienopyridazine rings would contribute to the rigidity of the molecule, while the methoxyphenyl group and the ester and amide functionalities would likely influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, the presence of multiple ring systems and functional groups would likely influence properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically relevant for drugs or bioactive compounds. Without specific information about this compound’s biological activity, it’s not possible to provide a mechanism of action.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.